Cas no 1179962-33-4 (1-(3-fluorophenyl)methyl-1H-imidazol-2-amine)

1-(3-fluorophenyl)methyl-1H-imidazol-2-amine structure
1179962-33-4 structure
Product Name:1-(3-fluorophenyl)methyl-1H-imidazol-2-amine
CAS No:1179962-33-4
MF:C10H10FN3
MW:191.204905033112
MDL:MFCD12164591
CID:5196613
PubChem ID:60861442
Update Time:2023-11-24

1-(3-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluorobenzyl)-1H-imidazol-2-amine
    • 1-[(3-fluorophenyl)methyl]imidazol-2-amine
    • 1-[(3-fluorophenyl)methyl]-1H-imidazol-2-amine
    • 1H-Imidazol-2-amine, 1-[(3-fluorophenyl)methyl]-
    • 1-(3-fluorophenyl)methyl-1H-imidazol-2-amine
    • MDL: MFCD12164591
    • Inchi: 1S/C10H10FN3/c11-9-3-1-2-8(6-9)7-14-5-4-13-10(14)12/h1-6H,7H2,(H2,12,13)
    • InChI Key: YABQCGFEDAZRBQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CN1C=CN=C1N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.8

1-(3-fluorophenyl)methyl-1H-imidazol-2-amine Pricemore >>

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Chemenu
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Enamine
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Enamine
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